Cas no 2172444-26-5 (2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol)

• Product Name: 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol
• CAS No: 2172444-26-5
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 5854024
• PubChem ID: 165748081
• Update Time: 2025-11-01

2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol
• 2172444-26-5
• EN300-1288855

• Inchi： 1S/C10H20OS/c1-7(2)6-11-8-5-9(12)10(8,3)4/h7-9,12H,5-6H2,1-4H3
• InChI Key： BPZQCSOXCJATSS-UHFFFAOYSA-N
• SMILES： SC1CC(C1(C)C)OCC(C)C

Computed Properties

• Exact Mass: 188.12348643g/mol
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Additional information on 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol

2,2-Dimethyl-3-(2-Methylpropoxy)Cyclobutane-1-Thiol: A Comprehensive Overview

The compound with CAS No. 2172444-26-5, known as 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol, is a unique organic sulfur-containing compound that has garnered attention in various scientific and industrial fields. This compound is characterized by its cyclobutane ring structure, which is substituted with a thiol group (-SH) at position 1, two methyl groups at position 2, and a 2-methylpropoxy group at position 3. The combination of these substituents imparts distinctive chemical properties, making it a subject of interest for researchers and industry professionals alike.

Cyclobutane rings are known for their strain due to the tetrahedral geometry of the four-membered ring. This strain can influence the reactivity and stability of the compound. In the case of 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol, the steric hindrance introduced by the two methyl groups at position 2 further complicates the molecular geometry. The presence of the thiol group adds another layer of complexity, as thiols are known for their nucleophilic properties and potential to form disulfide bonds under certain conditions.

The thiol (-SH) group in this compound plays a significant role in its chemical behavior. Thiols are versatile functional groups that can participate in various reactions, including oxidation, substitution, and addition. In recent studies, thiols have been explored for their potential in catalysis, drug delivery systems, and bioconjugation. The cyclobutane ring's strained structure may enhance reactivity in certain reactions, making this compound a promising candidate for applications in organic synthesis.

The substituents on the cyclobutane ring also contribute to the compound's properties. The methyl groups provide steric bulk, which can influence both physical and chemical properties such as solubility and reactivity. The 2-methylpropoxy group introduces an ether linkage (-O-) into the molecule, which can act as a protecting group or serve as a site for further functionalization. Recent research has highlighted the importance of such substituents in tuning the electronic and steric properties of molecules for specific applications.

In terms of synthesis, 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol can be prepared through various routes depending on the availability of starting materials and desired stereochemistry. One common approach involves cyclization reactions where appropriate precursors are used to form the cyclobutane ring. For instance, ene reactions or [4+0] cycloadditions have been employed to construct such strained rings. The choice of synthetic pathway often depends on factors such as yield, cost-effectiveness, and scalability.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have been used to study the distribution of electron density around the sulfur atom and its influence on nucleophilic attack. These studies have revealed that the thiol group's reactivity is significantly influenced by its proximity to the strained cyclobutane ring.

Applications of cyclobutanethiols like this compound are diverse. In materials science, they have been explored as building blocks for synthesizing novel polymers with unique mechanical properties due to their strained ring systems. In pharmacology, thiols are often utilized as bioisosteres or scaffolds for drug design due to their ability to mimic other functional groups while introducing new chemical functionalities.

In environmental science, compounds with thiol groups have shown promise in remediation processes due to their ability to bind heavy metals through thiol-metal interactions. This property could be particularly useful in designing materials for water purification or waste treatment applications.

The study of cyclobutanethiols also extends into catalysis where their unique structures can serve as templates for creating asymmetric catalysts or stabilizing transition metal complexes. Recent research has demonstrated that such compounds can act as ligands in organometallic catalysis, enhancing selectivity and efficiency in key industrial processes.

In conclusion, CAS No. 2172444-26-5, or 2,2-dimethyl-3-(2-methylpropoxy)cyclobutane-1-thiol, represents an intriguing class of compounds with diverse applications across multiple disciplines. Its combination of a strained cyclobutane ring and a reactive thiol group makes it a valuable molecule for both fundamental research and practical applications. As our understanding of its properties continues to grow through cutting-edge research techniques like computational modeling and advanced spectroscopy, new opportunities for its utilization will undoubtedly emerge.